Phenyl 5-(1-piperazinyl)-2-pyridinyl sulfone

• CAS No.: 594847-72-0
• Molecular Formula: C15H17N3O2S
• Molecular Weight: 303.4 g/mol
• IUPAC Name: 1-[6-(benzenesulfonyl)pyridin-3-yl]piperazine
• InChI: InChI=1S/C15H17N3O2S/c19-21(20,14-4-2-1-3-5-14)15-7-6-13(12-17-15)18-10-8-16-9-11-18/h1-7,12,16H,8-11H2
• InChI Key: PUGAWMFNPZKUBN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=CN=C(C=C2)S(=O)(=O)C3=CC=CC=C3

Description

Phenyl 5-(1-piperazinyl)-2-pyridinyl sulfone is a useful research compound. Its molecular formula is C15H17N3O2S and its molecular weight is 303.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 5-chloro-2-pyridinyl phenyl sulfone (10.2 g, 40.2 mmol) in pyridine (100 mL) was added piperazine (13.8 g, 161 mmol). The mixture was heated to 120° C. in a preheated oil bath for 18 h. The mixture then was removed from heat and cooled to room temperature. The mixture was partitioned between water and ethyl acetate. The layers were separated and the organic layer washed twice with water (2×50 mL). The organic layer was dried with anhydrous magnesium sulfate and concentrated. The solids obtained after concentration were recrystallized from water and dried to give 5.89 g of the title compound; m.p. 126-127° C.; IR (drift) 1568, 1479, 1447, 1306, 1290, 1254, 1175, 1154, 1145, 1104, 830, 756, 715, 688, 602 cm−1. 1H NMR (CDCl3) δ 3.0, 3.29, 7.13, 7.53, 8.01, 8.26.